{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine

• IUPAC Name: 1-[5-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]-N-methylmethanamine
• InChI: InChI=1S/C10H11FN4/c1-12-3-8-5-14-15-10(8)7-2-9(11)6-13-4-7/h2,4-6,12H,3H2,1H3,(H,14,15)
• InChI Key: GGAYMZCDBBJBQR-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(NN=C1)C2=CC(=CN=C2)F
• Molecular Formula: C10H11FN4
• Molecular Weight: 206.22 g/mol

Description

{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine, also known as FPMP, is a synthetic compound with a variety of applications in scientific research. It is a small molecule that can be used to study the effects of various biological processes and to develop new drugs. FPMP is an important tool for medical research, as it has been used to study the effects of enzymes, hormones, and other biological molecules. In addition, FPMP has been used to create new compounds and drugs for the treatment of various diseases.

Scientific Research Applications

{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has been used in a variety of scientific research applications, including the study of enzymes, hormones, and other biological molecules. {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine can be used to study the effects of various drugs and to develop new drugs for the treatment of various diseases. {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has also been used to create new compounds and drugs for the treatment of cancer and other diseases. In addition, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has been used to study the effects of various environmental pollutants on the human body.

Mechanism of Action

{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine acts as an inhibitor of enzymes, hormones, and other biological molecules. It binds to the active site of the enzyme or molecule and prevents it from functioning properly. {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine also binds to the active site of the receptor and prevents the binding of the ligand, thus preventing the action of the receptor.
Biochemical and Physiological Effects
{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, hormones, and other biological molecules. It has also been shown to inhibit the action of receptors, thus preventing the binding of the ligand. In addition, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

{[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine has several advantages for lab experiments. It is a small molecule, making it easy to work with and store. It is also relatively inexpensive and has a long shelf life. In addition, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine can be synthesized in a variety of ways, making it a versatile tool for scientific research. However, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine also has some limitations. It is not very soluble in water, making it difficult to use in experiments involving aqueous solutions. In addition, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine can be toxic in large doses and should be handled with caution.

Future Directions

The future of {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine is promising, as it has a variety of potential applications in scientific research. It could be used to study the effects of various drugs and to develop new compounds and drugs for the treatment of various diseases. In addition, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine could be used to study the effects of environmental pollutants on the human body. Furthermore, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine could be used to create new compounds and drugs for the treatment of cancer and other diseases. Finally, {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine could be used to study the effects of enzymes, hormones, and other biological molecules.

Synthesis Methods

The synthesis of {[3-(5-fluoropyridin-3-yl)-1H-pyrazol-4-yl]methyl}(methyl)amine is a multi-step process that involves the reaction of 5-fluoropyridin-3-yl-1H-pyrazol-4-ylmethyl with methyl amine. The reaction is catalyzed by a base, such as potassium carbonate, and is carried out in a solvent such as methanol. The product of the reaction is then purified by recrystallization. The yield of the reaction is typically high, and the product is stable and has a long shelf life.